Cas no 1251692-39-3 (N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251692-39-3
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5824603
• PubChem ID: 49667296
• Update Time: 2025-06-13

N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide
• F3406-9722
• N-benzyl-2-[4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-yl]acetamide
• AKOS021763822
• N-benzyl-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1(6H)-yl)acetamide
• N-benzyl-2-(4-methyl-6-oxo-2-(piperidin-1-yl)pyrimidin-1(6H)-yl)acetamide
• N-benzyl-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1-yl)acetamide
• 1251692-39-3

• Inchi： 1S/C19H24N4O2/c1-15-12-18(25)23(19(21-15)22-10-6-3-7-11-22)14-17(24)20-13-16-8-4-2-5-9-16/h2,4-5,8-9,12H,3,6-7,10-11,13-14H2,1H3,(H,20,24)
• InChI Key： BLTLZWHHSCDJDA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1CC(NCC1C=CC=CC=1)=O)N1CCCCC1

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide

Research Brief on N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1251692-39-3)

Recent studies on N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1251692-39-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidinone scaffold, has garnered attention due to its promising pharmacological properties, including its role as a modulator of specific biological targets. The following brief synthesizes the latest research findings, methodologies, and implications for future applications.

The synthesis and characterization of N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide have been detailed in recent publications, emphasizing its structural optimization for enhanced bioavailability and target specificity. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional conformation, which is critical for understanding its interaction with biological macromolecules. Computational modeling studies further support its potential as a lead compound in drug discovery pipelines.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways implicated in inflammatory and oncogenic processes. Notably, its ability to inhibit specific kinases and proteases has been validated through enzymatic assays and cell-based models. These findings suggest its applicability in treating conditions such as autoimmune diseases and certain cancers, although further preclinical validation is required to assess its safety and pharmacokinetic profile.

Current research also explores the derivatization of N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide to improve its therapeutic index. Structure-activity relationship (SAR) studies have identified critical functional groups that influence its potency and selectivity, paving the way for the development of next-generation analogs. Collaborative efforts between academic and industrial researchers are underway to optimize its formulation for clinical trials.

In conclusion, N-benzyl-2-4-methyl-6-oxo-2-(piperidin-1-yl)-1,6-dihydropyrimidin-1-ylacetamide represents a promising candidate for further investigation in drug development. Its unique chemical properties and biological activities underscore its potential to address unmet medical needs. Future studies should focus on translational research to bridge the gap between laboratory findings and therapeutic applications.